Cas no 2229082-58-8 (4-amino-4-(naphthalen-2-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(naphthalen-2-yl)cyclohexan-1-ol
• CAS No: 2229082-58-8
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 5798196
• PubChem ID: 70315614
• Update Time: 2025-10-12

4-amino-4-(naphthalen-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(naphthalen-2-yl)cyclohexan-1-ol
• 2229082-58-8
• EN300-1833936
• SCHEMBL8241032

• Inchi： 1S/C16H19NO/c17-16(9-7-15(18)8-10-16)14-6-5-12-3-1-2-4-13(12)11-14/h1-6,11,15,18H,7-10,17H2
• InChI Key： ZEPCGKREJPMWHK-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=CC3C=CC=CC=3C=2)(CC1)N

Computed Properties

• Exact Mass: 241.146664230g/mol
• Monoisotopic Mass: 241.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-(naphthalen-2-yl)cyclohexan-1-ol

4-Amino-4-(Naphthalen-2-Yl)cyclohexan-1-Ol: A Comprehensive Overview

4-Amino-4-(naphthalen-2-yl)cyclohexan-1-ol is a complex organic compound with the CAS number 2229082-58-8. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. The molecule consists of a cyclohexanol ring substituted with an amino group and a naphthyl group, making it a versatile building block for further chemical modifications.

The cyclohexanol core of the molecule provides a rigid yet flexible framework, while the naphthyl group introduces aromaticity and potential for conjugation. The amino group adds functional versatility, enabling the compound to participate in various chemical reactions such as nucleophilic substitutions, reductions, and oxidations. Recent studies have explored the use of 4-amino-4-(naphthalen-2-yl)cyclohexan-1-ol as a precursor for synthesizing bioactive molecules, particularly in the development of novel drug candidates.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of bioactive compounds. Researchers have utilized its structure to develop molecules with anti-inflammatory, antioxidant, and anticancer properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 4-amino-4-(naphthalen-2-yl)cyclohexan-1-ol exhibit potent inhibitory effects on key enzymes involved in inflammation pathways.

In addition to its pharmaceutical applications, 4-amino-4-(naphthalen-2-yl)cyclohexan-1-ol has also been investigated for its potential in materials science. Its aromaticity and functional groups make it a candidate for use in organic electronics, particularly in the development of novel semiconducting materials. A 2023 paper in *Advanced Materials* highlighted its role as a building block for creating π-conjugated systems with enhanced electronic properties.

The synthesis of 4-amino-4-(naphthalen-2-yl)cyclohexan-1-ol involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the compound compared to traditional methods.

Moreover, the compound's stability and reactivity have been extensively studied under various conditions. Research has shown that 4-amino-4-(naphthalen-2-yllcyclohexan-l-o l is stable under mild conditions but can undergo specific transformations under harsher environments. This understanding is crucial for its safe handling and application in large-scale chemical processes.

In conclusion, 4-amino-napthacene-cyclohexanol (CAS No: 2229082588) is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in medicine and materials science.